4,6-dimethoxy-N-[(2-methoxyphenyl)methyl]pyrimidin-2-amine

• IUPAC Name: 4,6-dimethoxy-N-[(2-methoxyphenyl)methyl]pyrimidin-2-amine
• InChI: InChI=1S/C14H17N3O3/c1-18-11-7-5-4-6-10(11)9-15-14-16-12(19-2)8-13(17-14)20-3/h4-8H,9H2,1-3H3,(H,15,16,17)
• InChI Key: NYPVVMIJSWHYBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC(=CC(=N2)OC)OC
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

The compound “4,6-dimethoxy-N-[(2-methoxyphenyl)methyl]pyrimidin-2-amine” is a type of secondary amine. Secondary amines are important starting materials for the preparation of various compounds such as dithiocarbamates and dyes. They also form the constituents of many pharmaceuticals such as antidepressants and opiate analgesics.

Synthesis Analysis

The synthesis of similar compounds has been reported to involve the reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4. Sodium borohydride (NaBH4) is a powerful reducing agent that has been used for the reduction of different functional groups. It does not affect reducible substituents such as nitro and chloride during the reduction process.

Molecular Structure Analysis

The molecular structures of similar compounds have been reported to consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively. The molecular structures of the compounds are stabilized by secondary intermolecular interactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include N-alkylation of primary amines and ammonia, reduction of nitriles and amides. NaBH4 is a powerful reducing agent that has been used for the reduction of different functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, 4,6-Dimethoxy-2-methylthiopyrimidine has a molecular weight of 186.23 g/mol and an exact mass of 186.046299 g/mol.

Scientific Research Applications

Structural Studies

The compound has been studied for its structural properties. .

Parkinson’s Disease Treatment

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Antibacterial Applications

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Anti-platelet Applications

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Antidiabetic Applications

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Antitumor Properties

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Synthesis of Other Compounds

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Herbicidal Activity

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Future Directions

The compound “4,6-dimethoxy-N-[(2-methoxyphenyl)methyl]pyrimidin-2-amine” and its derivatives could be further explored for their potential applications in various fields such as pharmaceuticals and agrochemicals. More research is needed to fully understand their properties and potential uses.

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of various organic compounds .

Mode of Action

It’s worth noting that similar compounds have been used in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of two organic groups, one electrophilic and the other nucleophilic, facilitated by a palladium catalyst .

Biochemical Pathways

Similar compounds have been involved in the synthesis of azo dyes and dithiocarbamate , suggesting potential involvement in related biochemical pathways.

Result of Action

Similar compounds have been used in the synthesis of various organic compounds , suggesting that this compound may also have a role in such processes.

Action Environment

It’s worth noting that similar compounds have been used in reactions that are tolerant to various functional groups and mild reaction conditions , suggesting that this compound may also exhibit similar characteristics.